Cas no 2172145-77-4 (2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid)
2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid
- 2-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
- 2172145-77-4
- EN300-1515269
-
- Inchi: 1S/C26H30N2O5/c1-2-28(15-24(29)30)25(31)17-8-7-9-18(14-17)27-26(32)33-16-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,17-18,23H,2,7-9,14-16H2,1H3,(H,27,32)(H,29,30)
- InChI Key: BJDLPLVZDSKADB-UHFFFAOYSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC(C(N(CC(=O)O)CC)=O)C1)=O
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 691
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 95.9Ų
2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1515269-0.05g |
2-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2172145-77-4 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1515269-0.1g |
2-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2172145-77-4 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1515269-0.25g |
2-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2172145-77-4 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1515269-0.5g |
2-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2172145-77-4 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1515269-1.0g |
2-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2172145-77-4 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1515269-2.5g |
2-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2172145-77-4 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1515269-5.0g |
2-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2172145-77-4 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1515269-10.0g |
2-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2172145-77-4 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1515269-50mg |
2-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2172145-77-4 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1515269-100mg |
2-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2172145-77-4 | 100mg |
$2963.0 | 2023-09-27 |
2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid
Recent Advances in the Study of 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid (CAS: 2172145-77-4)
The compound 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid (CAS: 2172145-77-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclohexylformamido moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development. Recent studies have explored its utility as a building block in solid-phase peptide synthesis (SPPS), where its stability and reactivity under standard coupling conditions make it a valuable tool for researchers.
One of the key findings from recent research is the role of this compound in enhancing the efficiency of peptide chain elongation. The Fmoc group, a widely used protecting group in peptide chemistry, provides robust protection for the amino functionality while allowing for mild deprotection conditions. This characteristic is particularly advantageous in the synthesis of complex peptides, where side reactions and premature deprotection can compromise yield and purity. Studies have demonstrated that the incorporation of 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid into peptide sequences can significantly improve the overall synthesis process, reducing the occurrence of side products and enhancing the purity of the final product.
In addition to its applications in peptide synthesis, recent investigations have highlighted the potential of this compound in medicinal chemistry. The cyclohexylformamido moiety, in particular, has been identified as a pharmacophore in several bioactive molecules. Researchers have explored its incorporation into novel drug candidates, targeting a range of therapeutic areas, including oncology and infectious diseases. Preliminary in vitro studies have shown that derivatives of this compound exhibit promising activity against specific enzyme targets, suggesting its potential as a scaffold for the development of new therapeutics.
Another area of interest is the compound's stability under various physiological conditions. Recent pharmacokinetic studies have investigated its metabolic fate and bioavailability, providing valuable insights into its potential as a drug candidate or prodrug. The results indicate that the molecule exhibits favorable stability in plasma and demonstrates reasonable permeability across biological membranes, making it a viable candidate for further development. However, challenges remain, particularly in optimizing its solubility and minimizing potential off-target effects, which are currently the focus of ongoing research efforts.
Looking ahead, the versatility of 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid positions it as a valuable tool in both synthetic chemistry and drug discovery. Future research directions may include the exploration of its applications in targeted drug delivery systems, where its structural features could be leveraged to enhance specificity and efficacy. Additionally, further mechanistic studies are needed to fully elucidate its interactions with biological targets and to optimize its pharmacological properties. As the field continues to evolve, this compound is likely to play an increasingly important role in advancing both fundamental research and therapeutic innovation.
2172145-77-4 (2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)